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Compound of Interest

Compound Name: Bone-1064
Cat. No.: B15135974
Get Quote
\ J

IMMEDIATE SAFETY ADVISORY: The identifier "Bone-1064" does not correspond to a
recognized chemical in standard safety and chemical databases. Therefore, it must be treated
as an unknown substance with potential hazards. The following procedures are based on
established protocols for the characterization and disposal of unidentified or novel research
chemicals.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals to manage and dispose of an internally coded or novel
chemical like "Bone-1064." Adherence to these procedural steps is critical to ensure personnel
safety, environmental protection, and regulatory compliance.

Step 1: Preliminary Assessment and Information
Gathering

Before any disposal procedures are initiated, the first and most critical step is to attempt to
identify the substance and its associated hazards.

Actionable Steps:
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« Internal Documentation Review: Thoroughly check laboratory notebooks, chemical inventory
systems, and internal databases for any records associated with "Bone-1064." This internal
identifier may be linked to a specific chemical name, formula, or synthesis record.

o Container Examination: Carefully inspect the original container for any additional labels,
manufacturer information, chemical structures, or hazard pictograms that may provide clues
to its identity.

o Consult with Personnel: Inquire with the principal investigator, lab manager, or the
researchers who synthesized or procured the substance. They are the most likely source of
information regarding its properties.

o Safety Data Sheet (SDS) Retrieval: If the chemical identity is determined, immediately locate
the corresponding Safety Data Sheet (SDS). The SDS is the primary source of information
regarding handling, storage, hazards, and disposal. Section 13 of the SDS specifically
addresses disposal considerations.

If the identity of "Bone-1064" cannot be determined through these steps, it must be managed
as an "unknown" chemical, and you must proceed to the next step.

Step 2: Hazardous Waste Characterization

In the absence of an SDS, the potential hazards of "Bone-1064" must be characterized to
ensure proper segregation and disposal. This process should be handled by, or in close
consultation with, your institution's Environmental Health & Safety (EHS) department. EHS can
provide guidance and may assist with analytical characterization if necessary. The substance
must be evaluated against the characteristics of hazardous waste as defined by the
Environmental Protection Agency (EPA).

EPA Hazardous Waste Characteristics

The following table summarizes the key quantitative data for characterizing hazardous waste.
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Hazard Characteristic EPA Waste Code Criteria

Liquid with a flash point < 60°C

Ignitability D001
(140°F).[1][2][3]

A non-liquid capable of
causing fire through friction,
absorption of moisture, or
spontaneous chemical

changes.[2]

An ignitable compressed gas

or an oxidizer.[1]

Aqueous solution with a pH < 2

Corrosivity D002
or = 12.5.[1][4][5][6][7]

A liquid that corrodes steel at a

rate > 6.35 mm per year.[5]

o Normally unstable and readily
Reactivity D003 )
undergoes violent change.[1]

Reacts violently with water.[1]

[4]

Forms potentially explosive

mixtures with water.

When mixed with water,
generates toxic gases, vapors,
or fumes.[1][4]

When tested using the Toxicity

Characteristic Leaching
Toxicity D004 - D043 Procedure (TCLP), the extract

contains contaminants at or

above the regulatory levels.[1]
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Step 3: Experimental Protocol for Safe Disposal of
an Unidentified Chemical

This protocol outlines the procedural steps for the safe handling, packaging, and disposal of
"Bone-1064," assuming its identity and hazards are unknown.

Personnel Protective Equipment (PPE) Requirement: At a minimum, a standard laboratory
coat, safety glasses with side shields, and appropriate chemical-resistant gloves must be worn.
If the substance is volatile or dusty, all handling must be performed inside a certified chemical
fume hood.

Methodology:

o Contact EHS: Before proceeding, notify your institution's EHS office about the unidentified
waste material.[8] They will provide specific guidance and are responsible for the ultimate
disposal of hazardous materials.

» Waste Segregation: Do NOT mix "Bone-1064" with any other waste streams.[8][9]
Incompatible chemicals can react violently, producing heat, toxic gases, or explosions.

» Container Selection:
o Choose a waste container that is in good condition, with a secure, leak-proof lid.[8]

o The container must be chemically compatible with the unknown substance. If the original
container is safe and intact, it is often best to use it for disposal. If a new container is
needed, a high-density polyethylene (HDPE) or glass container is generally a safe choice
for a wide range of chemicals, but consult with EHS.[10][11]

o Never use a metal container for a potentially corrosive substance.[11]
o Labeling:
o Affix a "Hazardous Waste" label to the container.[4][8]

o On the label, clearly write "Caution: Unknown Chemical (Bone-1064)".
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o Provide any known information, such as the suspected chemical class, the process that
generated the waste, and the date.

o Do not obscure any original labels on the container.

e Accumulation and Storage:

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[8]
This area should be located in or near the laboratory, under the control of laboratory
personnel.

o Ensure the container is kept closed at all times, except when adding waste.[4]

o Store the container in secondary containment, such as a chemically resistant tray, to
contain any potential leaks.[9]

o Segregate the container from other chemicals based on general safety principles (e.g.,
away from acids, bases, and flammables if possible).[9][12]

» Waste Pickup Request:

o Once the material is properly packaged and labeled, submit a chemical waste pickup
request to your EHS department.

o Provide all available information about the unknown substance in the request. EHS or their
designated waste vendor will need to evaluate the material before it can be removed for
final disposal.[9]

Visual Workflow and Logical Relationships

The following diagrams illustrate the decision-making process and the procedural workflow for
the proper disposal of an unidentified chemical such as "Bone-1064."
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Diagram 1: Disposal Decision Workflow for ‘Bone-1064'
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Diagram 1: Disposal Decision Workflow for '‘Bone-1064"'
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Diagram 2: Chemical Waste Segregation Logic

Bone-1064 Waste

e ———
— -~

Flammables / Organics Acids (Corrosive) Bases (Corrosive)

Click to download full resolution via product page

Diagram 2: Chemical Waste Segregation Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 12. Chemical Segregation and Storage — USC Environmental Health & Safety [ehs.usc.edu]

o To cite this document: BenchChem. [Proper Disposal Procedures for Novel Compound
Bone-1064]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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